Cas no 60663-66-3 (4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide)

4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide structure
60663-66-3 structure
Product Name:4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide
CAS No:60663-66-3
MF:C10H16N4O2S
MW:256.324640274048
CID:953307
PubChem ID:3884133
Update Time:2025-04-19

4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1,3-diethyl-n-methyl-2,6-dioxopyrimidine-5-carbothioamide
    • DS-014820
    • NSC286616
    • 60663-66-3
    • DTXSID70397757
    • 6-amino-1,3-diethyl-N-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide
    • NSC-286616
    • 4-Amino-1,3-diethyl-n-methyl-2,6-dioxo-pyrimidine-5-carbothioamide
    • Inchi: 1S/C10H16N4O2S/c1-4-13-7(11)6(8(17)12-3)9(15)14(5-2)10(13)16/h4-5,11H2,1-3H3,(H,12,17)
    • InChI Key: JBBUYLKHZBORIC-UHFFFAOYSA-N
    • SMILES: S=C(C1C(N(CC)C(N(CC)C=1N)=O)=O)NC

Computed Properties

  • Exact Mass: 256.09958
  • Monoisotopic Mass: 256.09939694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 78.67
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